4-methyl-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 4-methyl-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C22H18N2O2/c1-14-6-8-16(9-7-14)21(25)23-18-10-11-20-19(13-18)24-22(26-20)17-5-3-4-15(2)12-17/h3-13H,1-2H3,(H,23,25)
• InChI Key: OUIXDUHUTQYABI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC(=C4)C
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol

Description

4-methyl-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is also known by its chemical name, MMB-2201. This compound belongs to the class of synthetic cannabinoids, which are designed to mimic the effects of natural cannabinoids found in cannabis plants. MMB-2201 has been found to have a range of interesting properties that make it a valuable tool for scientific research.

Mechanism of Action

MMB-2201 acts by binding to cannabinoid receptors in the brain and body, which are part of the endocannabinoid system. This system is involved in a range of physiological processes, including pain sensation, appetite, mood, and memory. By binding to these receptors, MMB-2201 can produce a range of effects, including relaxation, euphoria, and altered perception.
Biochemical and Physiological Effects:
MMB-2201 has been found to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been found to affect the release of neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. These effects can lead to changes in mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using MMB-2201 in lab experiments is that it is a potent and selective cannabinoid receptor agonist, which means it can produce specific effects that can be studied in detail. However, one limitation is that it is a synthetic compound, which means it may not accurately mimic the effects of natural cannabinoids found in cannabis plants. Additionally, the potential for abuse and addiction may limit its use in certain types of studies.

Future Directions

There are a number of potential future directions for research on MMB-2201, including studies on its potential therapeutic uses, its effects on different types of cannabinoid receptors, and its interactions with other drugs and chemicals. Additionally, further research is needed to fully understand the biochemical and physiological effects of MMB-2201, as well as its potential risks and benefits.

Synthesis Methods

MMB-2201 can be synthesized using a variety of methods, including the use of chemical reactions and purification techniques. One common method involves the reaction of 5-fluoro-ADB with 4-methylbenzoyl chloride in the presence of a base catalyst. The resulting product is then purified using chromatography techniques to obtain MMB-2201 in its pure form.

Scientific Research Applications

MMB-2201 has been used in a range of scientific research applications, including studies on the endocannabinoid system, the effects of cannabinoids on the brain and body, and the potential therapeutic uses of cannabinoids. It has also been used in studies on drug abuse and addiction, as well as in the development of new drugs for medical use.